4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid

• IUPAC Name: 4-methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
• InChI: InChI=1S/C10H12N2O2/c1-6-8-4-7(10(13)14)2-3-9(8)12-5-11-6/h5,7H,2-4H2,1H3,(H,13,14)
• InChI Key: GZQCRLWJVUVNPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CC(CCC2=NC=N1)C(=O)O
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• CAS RN: 1538681-13-8

Description

4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid is a chemical compound with the molecular formula C10H12N2O2. It has a molecular weight of 192.22. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of this compound and its derivatives has been explored in various studies. One method involves the use of α-aminoamidines for the synthesis of a new series of 5,6,7,8-tetrahydroquinazolines by their reaction with bis-benzylidene cyclohexanones. The reaction occurs in mild conditions and is characterized by excellent yields.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12N2O2/c1-6-8-4-7 (10 (13)14)2-3-9 (8)12-5-11-6/h5,7H,2-4H2,1H3, (H,13,14). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Mechanism of Action

Target of Action

Quinazoline and quinazolinone derivatives, which include 4-methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid, have been found to exhibit a broad range of biological activities . These compounds have been used in the synthesis of diverse molecules with significant physiological and pharmacological applications .

Mode of Action

Quinazoline and quinazolinone derivatives have been reported to interact with various biological targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular derivative and its structural features .

Biochemical Pathways

Quinazoline and quinazolinone derivatives have been found to impact a variety of biochemical pathways, leading to a broad range of downstream effects .

Result of Action

Quinazoline and quinazolinone derivatives have been reported to exhibit a variety of effects, including anti-inflammatory, anticonvulsant, anticancer, antibacterial, antifungal, anti-hiv, and anti-analgesic activities .

Advantages and Limitations for Lab Experiments

4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize and purify. It is also stable under normal laboratory conditions. However, this compound has some limitations for lab experiments. It has low solubility in water, which may limit its use in aqueous-based assays. It also has low bioavailability, which may limit its use in in vivo studies.

Future Directions

4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid has potential for further research in various therapeutic areas. In cancer research, future studies could focus on the use of this compound in combination with other anticancer agents. In Alzheimer's disease research, future studies could focus on the development of this compound derivatives with improved potency and selectivity. In Parkinson's disease research, future studies could focus on the use of this compound in combination with other neuroprotective agents. Overall, this compound has the potential to be a promising therapeutic agent for various diseases.

Synthesis Methods

4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid can be synthesized through a multi-step process starting from commercially available 4-methylquinazoline-2-carboxylic acid. The synthesis involves the selective reduction of the quinazoline ring followed by the addition of a cyclohexene ring to form the bicyclic compound. The final step involves the introduction of a carboxylic acid group to the cyclohexene ring.

Scientific Research Applications

4-Methyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, this compound has been shown to inhibit the aggregation of beta-amyloid protein, which is a hallmark of the disease. In Parkinson's disease research, this compound has been shown to protect dopaminergic neurons from oxidative stress.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.

Biochemical Analysis

Biochemical Properties

Quinazoline and quinazolinone derivatives, which share a similar structure, have been shown to interact with a variety of enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure of the derivative .

Cellular Effects

Quinazoline and quinazolinone derivatives have been shown to have a broad range of biological activities, including anti-inflammatory, anticonvulsant, anticancer, antibacterial, antifungal, anti-HIV, and anti-analgesic effects .